Cas no 100097-82-3 (Phenol, 2-(1-phenyl-4,7-phenanthrolin-3-yl)-)

• Product Name: Phenol, 2-(1-phenyl-4,7-phenanthrolin-3-yl)-
• CAS No: 100097-82-3
• MF: C₂₄H₁₆N₂O
• MW: 348.396645545959
• CID: 1124884
• PubChem ID: 1912496
• Update Time: 2025-04-20

Phenol, 2-(1-phenyl-4,7-phenanthrolin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-phenyl-4,7-phenanthrolin-3-yl)-
• 2-(1-phenyl-4,7-phenanthrolin-3-yl)phenol
• STL328396
• AKOS022140317
• 100097-82-3

• Inchi： 1S/C24H16N2O/c27-23-11-5-4-9-17(23)22-15-19(16-7-2-1-3-8-16)24-18-10-6-14-25-20(18)12-13-21(24)26-22/h1-15,27H
• InChI Key： FXYCLFXFYHTFTR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=CC(C2C=CC=CC=2)=C2C(C=CC3=C2C=CC=N3)=N1

Computed Properties

• Exact Mass: 348.12638
• Monoisotopic Mass: 348.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01